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Compound of Interest

Compound Name: Lodal

Cat. No.: B15347060

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Lodal (CAS: 553-28-6), chemically identified as Isoquinolinium, 3,4-
dihydro-6,7-dimethoxy-2-methyl-, chloride (1:1). Adherence to these protocols is critical for
minimizing risk and ensuring operational integrity.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is the first line of defense against chemical
exposure. The following table summarizes the required PPE for handling Lodal.
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Body Part Protective Equipment Specifications
Tightly fitting with side-shields
Eyes/Face Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[1][2]
Chemical impermeable gloves
) ) ] (must be inspected prior to
Skin Gloves and Protective Clothing

use) and fire/flame resistant,
impervious clothing.[1][2][3]

Respiratory

Full-face Respirator

To be used if exposure limits
are exceeded or if irritation or
other symptoms are

experienced.[1][3]

Emergency Procedures: First Aid

In the event of exposure to Lodal, immediate and appropriate first aid is crucial. Follow these

steps and seek medical attention.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is
difficult, administer oxygen. If the victim is not

breathing, provide artificial respiration (do not

Inhalation
use mouth-to-mouth resuscitation if the
chemical was ingested or inhaled) and consult a
doctor immediately.[1][3]
Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a doctor.[1][3]

Rinse with pure water for at least 15 minutes.

Eye Contact
Consult a doctor.[1][3]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[1][3]

Operational Plans: Handling, Storage, and Disposal

Proper operational procedures are essential for the safe use and management of Lodal in a
laboratory setting.

Handling

Always handle Lodal in a well-ventilated area.[3] Wear the appropriate personal protective
equipment to avoid contact with skin and eyes, and to prevent the formation and inhalation of
dust and aerosols.[1][3] Use non-sparking tools to prevent fire from electrostatic discharge.[3]

Storage

Store Lodal in a tightly closed, suitable container. No specific storage conditions beyond this
are specified in the provided results.

Accidental Release Measures
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In case of a spill or leak, prevent further spillage if it is safe to do so.[3] Evacuate personnel to
a safe area and ensure adequate ventilation.[1][3] Use personal protective equipment,
including chemical impermeable gloves, during cleanup.[1][3] Collect the spilled material using
spark-proof tools and explosion-proof equipment and place it in a suitable, closed container for
disposal.[1][3] Avoid allowing the chemical to enter drains.[3]

Disposal

Lodal should be disposed of in accordance with appropriate laws and regulations.[3] Options
for disposal include sending the material to a licensed chemical destruction plant or disposal by
controlled incineration with flue gas scrubbing.[3]

Fire-Fighting Measures

In the event of a fire involving Lodal, use the following extinguishing media:

e Dry chemical

» Carbon dioxide

 Alcohol-resistant foam[1][3]

Firefighters should wear self-contained breathing apparatus when necessary.[1][3]

Experimental Workflow: Safe Handling of Lodal

The following diagram illustrates the standard workflow for safely handling Lodal in a
laboratory environment, from preparation to disposal.
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Caption: Standard workflow for safe Lodal handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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